Cas no 380430-76-2 ((3E)-1,1,1-trifluoro-4-[(2-fluorophenyl)amino]but-3-en-2-one)

• Product Name: (3E)-1,1,1-trifluoro-4-[(2-fluorophenyl)amino]but-3-en-2-one
• CAS No: 380430-76-2
• MDL: MFCD02186438
• CID: 4650264
• Update Time: 2025-05-20

(3E)-1,1,1-trifluoro-4-[(2-fluorophenyl)amino]but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• (3E)-1,1,1-trifluoro-4-[(2-fluorophenyl)amino]but-3-en-2-one

• MDL： MFCD02186438

Additional information on (3E)-1,1,1-trifluoro-4-[(2-fluorophenyl)amino]but-3-en-2-one

Compound CAS No. 380430-76-2: (3E)-1,1,1-Trifluoro-4-[(2-fluorophenyl)amino]but-3-en-2-one

The compound (3E)-1,1,1-trifluoro-4-[(2-fluorophenyl)amino]but-3-en-2-one with CAS number 380430-76-2 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a trifluoromethyl group with a fluorophenyl amino substituent, creating a molecule with intriguing electronic and steric properties. Recent studies have highlighted its potential applications in drug discovery and as a building block in synthetic chemistry.

One of the key features of this compound is its trifluoromethyl group, which contributes to its high stability and lipophilicity. The presence of the fluorophenyl amino group further enhances its ability to participate in hydrogen bonding and other non-covalent interactions, making it an attractive candidate for medicinal chemistry. Researchers have explored its role as a kinase inhibitor and its potential in targeting specific protein-protein interactions, which are critical in various disease pathways.

Recent advancements in synthetic methodology have enabled the efficient synthesis of (3E)-1,1,1-trifluoro-4-[(2-fluorophenyl)amino]but-3-en-2-one. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only improve yield but also reduce the environmental footprint of the synthesis, aligning with current trends toward sustainable chemistry.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases, which are often overexpressed in cancer cells. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms. Recent research has also explored its potential as a lead compound for developing treatments for neurodegenerative diseases, where modulation of specific enzyme activities is crucial.

The structural versatility of (3E)-1,1,1-trifluoro-4-[(2-fluorophenyl)amino]but-3-en-2-one allows for further functionalization to enhance its pharmacokinetic properties. By modifying substituents on the fluorophenyl ring or adjusting the position of the amino group, chemists can tailor the molecule's solubility, bioavailability, and metabolic stability. These modifications are essential for translating laboratory findings into clinically viable drugs.

Moreover, computational chemistry has played a pivotal role in understanding the molecular interactions of this compound. Advanced docking studies and molecular dynamics simulations have provided insights into how it binds to target proteins at the atomic level. These computational tools have also aided in predicting off-target effects and optimizing the molecule's selectivity.

In conclusion, (3E)-1,1,1-trifluoro-4-[(2-fluorophenyl)amino]but-3-en-2-one (CAS No. 380430-76-2) represents a cutting-edge compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthesis and biological evaluation, positions it as a key player in the development of novel therapeutic agents.